Cas no 89996-01-0 (Phosphonium, (3-aminopropyl)triphenyl-, bromide)

• Product name: Phosphonium, (3-aminopropyl)triphenyl-, bromide
• CAS No: 89996-01-0
• MF: C₂₁H₂₃BrNP
• MW: 400.291785478592
• MDL: MFCD30470089
• CID: 583759
• PubChem ID: 71327173

Phosphonium, (3-aminopropyl)triphenyl-, bromide Chemical and Physical Properties

Names and Identifiers

• Phosphonium, (3-aminopropyl)triphenyl-, bromide
• 3-aminopropyl(triphenyl)phosphanium,bromide
• (3-Aminopropyl)(triphenyl)phosphanium bromide
• (3-Aminopropyl)triphenylphosphoniumbromide
• SCHEMBL19331527
• A901746
• (3-Aminopropyl)(triphenyl)phosphonium bromide
• 3-aminopropyl(triphenyl)phosphanium;bromide
• D93803
• (3-aminopropyl)triphenylphosphanium bromide
• (3-aminopropyl)triphenylphosphonium bromide
• 89996-01-0
• DTXSID00756277

• MDL： MFCD30470089
• Inchi： 1S/C21H23NP.BrH/c22-17-10-18-23(19-11-4-1-5-12-19,20-13-6-2-7-14-20)21-15-8-3-9-16-21;/h1-9,11-16H,10,17-18,22H2;1H/q+1;/p-1
• InChI Key： UPYKKMDXNPTXPZ-UHFFFAOYSA-M
• SMILES： [Br-].[P+](C1C([H])=C([H])C([H])=C([H])C=1[H])(C1C([H])=C([H])C([H])=C([H])C=1[H])(C1C([H])=C([H])C([H])=C([H])C=1[H])C([H])([H])C([H])([H])C([H])([H])N([H])[H]

Computed Properties

• Exact Mass: 399.07515g/mol
• Monoisotopic Mass: 399.07515g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 279
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26

Additional information on Phosphonium, (3-aminopropyl)triphenyl-, bromide

Recent Advances in the Application of Phosphonium, (3-aminopropyl)triphenyl-, bromide (CAS: 89996-01-0) in Chemical Biology and Pharmaceutical Research

Phosphonium, (3-aminopropyl)triphenyl-, bromide (CAS: 89996-01-0) is a quaternary phosphonium salt that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound, characterized by its unique cationic structure, has been explored for its potential in drug delivery, antimicrobial activity, and as a catalyst in organic synthesis. Recent studies have further elucidated its mechanisms of action and expanded its utility in novel therapeutic and diagnostic approaches.

One of the most notable advancements involves the use of Phosphonium, (3-aminopropyl)triphenyl-, bromide as a component in targeted drug delivery systems. Researchers have leveraged its cationic properties to enhance the cellular uptake of therapeutic agents, particularly in cancer treatment. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound could effectively facilitate the delivery of siRNA into tumor cells, significantly improving gene silencing efficiency. The study highlighted the compound's ability to form stable complexes with nucleic acids, thereby protecting them from degradation and promoting their intracellular release.

In addition to its role in drug delivery, Phosphonium, (3-aminopropyl)triphenyl-, bromide has shown promising antimicrobial properties. A recent investigation published in Bioorganic & Medicinal Chemistry Letters revealed its efficacy against a range of Gram-positive and Gram-negative bacteria, including multidrug-resistant strains. The study attributed this activity to the compound's ability to disrupt bacterial cell membranes, leading to cell lysis. These findings suggest its potential as a scaffold for developing new antimicrobial agents, particularly in the face of rising antibiotic resistance.

Furthermore, the compound has been employed as a catalyst in organic synthesis, enabling the efficient preparation of complex molecules. A 2022 study in Organic Letters reported its use in the synthesis of heterocyclic compounds, which are pivotal in pharmaceutical development. The researchers noted that the phosphonium salt's stability and reactivity under mild conditions made it an ideal candidate for catalyzing challenging transformations, thereby streamlining the synthesis of bioactive molecules.

Despite these advancements, challenges remain in optimizing the biocompatibility and selectivity of Phosphonium, (3-aminopropyl)triphenyl-, bromide for clinical applications. Ongoing research is focused on modifying its structure to reduce potential cytotoxicity while retaining its beneficial properties. For instance, a 2023 preprint on ChemRxiv proposed the incorporation of biodegradable linkers to enhance its safety profile. Such innovations are expected to pave the way for its broader adoption in therapeutic settings.

In conclusion, Phosphonium, (3-aminopropyl)triphenyl-, bromide (CAS: 89996-01-0) represents a multifaceted tool in chemical biology and pharmaceutical research. Its applications in drug delivery, antimicrobial therapy, and organic synthesis underscore its versatility and potential for addressing pressing medical challenges. Future studies will likely focus on refining its properties and expanding its therapeutic repertoire, solidifying its role in the next generation of biomedical innovations.